2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide

• IUPAC Name: 2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C23H22N6O4S/c1-14-3-5-15(6-4-14)24-21(31)13-34-23-28-27-19(11-16-12-20(30)26-22(32)25-16)29(23)17-7-9-18(33-2)10-8-17/h3-10,12H,11,13H2,1-2H3,(H,24,31)(H2,25,26,30,32)
• InChI Key: XJDZBUVWIJKEKI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=C(C=C3)OC)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C23H22N6O4S
• Molecular Weight: 478.5 g/mol
• CAS No.: 852152-90-0

Description

2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C23H22N6O4S and its molecular weight is 478.53. The purity is usually 95%.
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